Cas no 2225126-65-6 (ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride)
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride
- Ethyl (R)-2-amino-3-cyclohexylpropanoate hydrochloride
- starbld0011561
- ethyl (2R)-2-amino-3-cyclohexylpropanoate;hydrochloride
-
- Inchi: 1S/C11H21NO2.ClH/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9;/h9-10H,2-8,12H2,1H3;1H/t10-;/m1./s1
- InChI Key: JYDHNGKVNHBPTE-HNCPQSOCSA-N
- SMILES: Cl.O(CC)C([C@@H](CC1CCCCC1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 176
- Topological Polar Surface Area: 52.3
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM444272-250mg |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95%+ | 250mg |
$196 | 2023-03-25 | |
| Chemenu | CM444272-500mg |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95%+ | 500mg |
$347 | 2023-03-25 | |
| Chemenu | CM444272-1g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95%+ | 1g |
$486 | 2023-03-25 | |
| Enamine | EN300-1718722-0.05g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95% | 0.05g |
$182.0 | 2023-09-20 | |
| Enamine | EN300-1718722-0.1g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95% | 0.1g |
$272.0 | 2023-09-20 | |
| Enamine | EN300-1718722-0.25g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95% | 0.25g |
$389.0 | 2023-09-20 | |
| Enamine | EN300-1718722-0.5g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95% | 0.5g |
$613.0 | 2023-09-20 | |
| Enamine | EN300-1718722-1.0g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95% | 1g |
$785.0 | 2023-06-04 | |
| Enamine | EN300-1718722-2.5g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95% | 2.5g |
$1539.0 | 2023-09-20 | |
| Enamine | EN300-1718722-5.0g |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride |
2225126-65-6 | 95% | 5g |
$2277.0 | 2023-06-04 |
ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride
Introduction to Ethyl (2R)-2-amino-3-cyclohexylpropanoate Hydrochloride (CAS No. 2225126-65-6)
Ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride, a compound with the chemical identifier CAS No. 2225126-65-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its hydrochloride salt form, has garnered attention for its potential applications in drug development and biochemical research. The unique structural configuration of this molecule, particularly the presence of a cyclohexyl group and a chiral center at the 2-position, makes it a subject of intense interest among researchers exploring novel therapeutic agents.
The chemical structure of ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride consists of an ester functional group linked to an amino acid derivative. The stereochemistry of the molecule, specifically the (2R) configuration, is crucial as it influences the compound's biological activity and interaction with biological targets. This aspect has been a focal point in recent studies aimed at optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.
Recent research in the field of medicinal chemistry has highlighted the importance of chiral compounds in developing effective pharmaceuticals. Ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride exemplifies this trend, as its enantiomeric purity is critical for achieving desired pharmacological effects. Studies have demonstrated that slight variations in stereochemistry can lead to significant differences in therapeutic outcomes, underscoring the need for precise synthetic methodologies and analytical techniques.
In the context of drug discovery, ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel compounds with enhanced pharmacological properties. Researchers have leveraged this compound to develop derivatives that exhibit improved bioavailability and reduced toxicity, aligning with current trends in green chemistry and sustainable drug development.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development. Improved solubility often translates to better drug delivery systems, allowing for more efficient absorption and distribution within the body. This property has been particularly valuable in designing oral formulations that ensure consistent therapeutic levels of the active pharmaceutical ingredient.
Advances in computational chemistry have also played a pivotal role in understanding the behavior of ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride. Molecular modeling studies have provided insights into its interactions with biological targets, such as enzymes and receptors. These simulations have helped researchers predict binding affinities and identify potential side effects, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has become a cornerstone in modern pharmaceutical research.
The synthesis of ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Techniques such as asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. The development of efficient synthetic routes not only reduces production costs but also minimizes environmental impact, reflecting broader efforts towards sustainable chemistry practices.
Current research initiatives are exploring the therapeutic potential of ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride in various disease models. Preliminary studies suggest that this compound may exhibit anti-inflammatory and analgesic properties, making it a promising candidate for treating chronic pain conditions. Additionally, its structural motif has been associated with activities that could be relevant in neurodegenerative diseases, prompting further investigation into its neuroprotective capabilities.
The role of hydrochloride salts in enhancing drug efficacy cannot be overstated. By increasing solubility and improving bioavailability, these salts facilitate better absorption and utilization by the body. Ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride benefits from this property, making it an attractive candidate for formulation into oral medications that require rapid onset of action.
In conclusion, ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The compound's stereochemistry, solubility profile, and synthetic accessibility make it a valuable asset in drug development pipelines. As research continues to uncover new applications and optimize synthetic methodologies, ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride is poised to play an increasingly important role in addressing unmet medical needs.
2225126-65-6 (ethyl (2R)-2-amino-3-cyclohexylpropanoate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)